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Compound of Interest

Compound Name: Methyl acetate

Cat. No.: B129702 Get Quote

This document provides essential safety and logistical information for the proper disposal of

methyl acetate, tailored for researchers, scientists, and drug development professionals.

Following these procedural steps is critical for ensuring laboratory safety and regulatory

compliance.

Immediate Safety and Handling Precautions
Methyl acetate is a highly flammable liquid and vapor that can cause serious eye irritation and

may lead to drowsiness or dizziness.[1] Repeated exposure can also cause skin dryness or

cracking.[1][2] Before handling, ensure you are familiar with the following precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses with a face shield, chemical-resistant gloves (butyl rubber is a suitable material), and

flame-retardant laboratory coats.[1][3] In case of inadequate ventilation, a respirator may be

necessary.[1]

Ventilation: Handle methyl acetate in a well-ventilated area, preferably under a chemical

fume hood.[1][3]

Ignition Sources: Keep methyl acetate away from all sources of ignition, including heat,

sparks, and open flames.[1][2][3][4] "No smoking" policies should be strictly enforced in

handling areas.[1]
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Static Discharge: Take precautionary measures against static discharge.[1][5][2] Ensure that

all containers and equipment are properly grounded and bonded.[6] Use non-sparking tools

and explosion-proof equipment.[5][2][4][6]

Operational Plan for Methyl Acetate Disposal
Disposal of methyl acetate must be treated as hazardous waste and handled in accordance

with all applicable federal, state, and local regulations.[5][4] It is the responsibility of the waste

generator to correctly classify the waste.[5][4]

Step 1: Waste Collection and Storage
Containerization: Collect waste methyl acetate in its original container or a designated,

compatible, and properly labeled waste container. Do not mix methyl acetate with other

waste streams.

Labeling: Clearly label the waste container with "Hazardous Waste," "Methyl Acetate," and

the associated hazards (e.g., "Ignitable").

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area designated

for flammable hazardous waste.[1][3] The storage area should be away from incompatible

materials and ignition sources.[7] Keep containers tightly closed and upright to prevent

leakage.[1]

Step 2: Arrange for Professional Disposal
Licensed Disposal Vendor: Methyl acetate waste must be disposed of through a licensed

hazardous waste disposal company.[1][3] Do not attempt to dispose of it down the drain or

with regular municipal waste.[1][3]

Method of Disposal: The preferred method of disposal is incineration in a chemical

incinerator equipped with an afterburner and scrubber.[1] Exercise extreme caution during

this process due to the material's high flammability.[1]

Contaminated Materials: Dispose of any contaminated items, such as gloves, absorbent

materials, and empty containers, as hazardous waste along with the methyl acetate.[1]

Empty containers can still contain hazardous residues and vapors.[5][4][8]
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Emergency Procedures: Spill Cleanup
In the event of a methyl acetate spill, follow these steps immediately:

Evacuate: Evacuate all non-essential personnel from the immediate spill area.[1][9]

Eliminate Ignition Sources: Immediately remove all sources of ignition from the area.[1][4][9]

Ventilate: Ensure the area is well-ventilated.[1]

Containment: Wearing appropriate PPE, contain the spill using a non-combustible absorbent

material like sand, earth, or vermiculite.[3][6][9]

Collection: Use non-sparking tools to collect the absorbed material and place it into a sealed,

labeled container for disposal as hazardous waste.[3][6][9]

Decontamination: Wash the spill area thoroughly once the material has been removed.[9]

Data Presentation: Methyl Acetate Properties
The following table summarizes key quantitative data for methyl acetate, essential for shipping

and safety documentation.

Parameter Value Reference

UN Number 1231 [10]

DOT Hazard Class 3 (Flammable Liquid)

Packing Group II

RCRA Waste Code D001 (Ignitable) [4]

OSHA PEL (8-hr TWA) 200 ppm (610 mg/m³) [8][9]

NIOSH REL (10-hr TWA) 200 ppm (610 mg/m³) [8][9]

NIOSH STEL (15-min) 250 ppm (760 mg/m³) [8][9]

ACGIH TLV (8-hr TWA) 200 ppm [8][9]

ACGIH STEL (15-min) 250 ppm [8][9]
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Abbreviations: DOT (Department of Transportation), RCRA (Resource Conservation and

Recovery Act), OSHA (Occupational Safety and Health Administration), PEL (Permissible

Exposure Limit), NIOSH (National Institute for Occupational Safety and Health), REL

(Recommended Exposure Limit), ACGIH (American Conference of Governmental Industrial

Hygienists), TLV (Threshold Limit Value), TWA (Time-Weighted Average), STEL (Short-Term

Exposure Limit).

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of methyl acetate.
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Caption: Workflow for Methyl Acetate Waste Disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b129702?utm_src=pdf-body-img
https://www.benchchem.com/product/b129702?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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